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An In-depth Technical Guide to the Tissue-Specific Expression Patterns of ACE2 Protein

Introduction

Angiotensin-converting enzyme 2 (ACE2) is a type | transmembrane metallocarboxypeptidase
that plays a crucial role in the Renin-Angiotensin System (RAS), a key regulator of blood
pressure, fluid and electrolyte balance, and inflammation.[1][2][3] ACE2 functions primarily by
converting the vasoconstrictor peptide Angiotensin Il into the vasodilator Angiotensin (1-7).[1][2]
Beyond its physiological role, ACE2 has gained significant attention as the primary cellular
entry receptor for several coronaviruses, including SARS-CoV and SARS-CoV-2.[1][4][5] The
expression pattern and abundance of ACE2 in various human tissues are critical determinants
of viral tropism and the pathophysiology of related diseases.[5][6]

This guide provides a comprehensive overview of the tissue-specific expression of the ACE2
protein, summarizing quantitative data, detailing experimental methodologies for its detection,
and illustrating its key signaling pathways. The information is intended for researchers,
scientists, and professionals involved in drug development and related biomedical fields.
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Quantitative Expression of ACE2

The expression of ACE2 varies significantly across different human tissues at both the mRNA
and protein levels. Large-scale transcriptomics projects like the Human Protein Atlas (HPA), the
Genotype-Tissue Expression (GTEX) project, and the Functional Annotation of the Mammalian
Genome 5 (FANTOMDb) consortium provide extensive quantitative data on mRNA levels.[7] It is
important to note that MRNA expression does not always directly correlate with protein
abundance due to post-transcriptional, translational, and post-translational regulation.[6]

ACE2 mRNA Expression Levels in Human Tissues

The following table summarizes consensus mRNA expression data from the HPA, GTEx, and
FANTOMS datasets, presented as mean protein-coding transcripts per million (pTPM) or
normalized expression (NX), where a value = 1.0 is considered expressed.[6][7]

] FANTOMS5
. GTEXx (Median Consensus
Tissue HPA (pTPM)[6] (Scaled Tags
TPM)[8] - (NX)[7]
Per Million)[6]

Small Intestine 366.3 24.45 - 50.06 420.9 High
Testis 120.0 46.53 92.3 High
Kidney 107.2 7.68 - 10.70 315 High
Gallbladder 134.6 N/A 52.6 High
Heart Muscle 31.1 5.42 - 8.99 31.6 High
Colon 141 2.78 - 4.68 197.3 Medium
Thyroid Gland 5.8 6.17 - 6.41 16.7 Medium
Adipose Tissue N/A 8.54-9.41 5.6 Medium
Liver N/A N/A N/A Low

Low / Not
Lung N/A N/A N/A

Detected
Urinary Bladder N/A N/A N/A Low
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Data compiled from multiple sources.[6][7][8] N/A indicates data was not available in the cited

source.

ACE2 Protein Expression Levels in Human Tissues

Protein expression data, primarily derived from immunohistochemistry (IHC) and mass
spectrometry, provides spatial localization at the cellular level. The Human Protein Atlas
provides a knowledge-based annotation of protein expression.[9][10]

. . Key Cell Types with
Protein Expression Level

Tissue Positive Staining[7][9][11]
(IHC)[9][10][11]
[12]
Small Intestine High Enterocytes (brush border)
Kidney High Proximal renal tubules
Testis High Sertoli and Leydig cells
Gallbladder High Glandular cells
) Cardiomyocytes, endothelial
Heart Medium ,
cells, pericytes
Seminal Vesicle Medium Glandular cells
Epididymis Medium Glandular cells
Pancreas Medium Exocrine glandular cells, ducts
Nasal Mucosa Low Ciliated cells
Bronchus Low Ciliated cells
Lung Low / Not Detected Rare staining in alveolar cells
Basal layer of squamous
Oral Mucosa Low o
epithelium
) ) Arterial and venous endothelial
Endothelial Cells Medium ]
cells in many organs
) Arterial smooth muscle cells in
Smooth Muscle Cells Medium

many organs
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Signaling Pathways Involving ACE2

ACE?2 is a central component of the Renin-Angiotensin System and serves as a viral receptor.

Role in the Renin-Angiotensin System (RAS)

ACE2 counter-regulates the classical ACE pathway. While ACE converts Angiotensin | to the
potent vasoconstrictor Angiotensin Il (Ang 1), ACE2 degrades Ang Il into Angiotensin (1-7),
which has vasodilatory, anti-proliferative, and anti-inflammatory effects.[2][3][13] This balance is
critical for cardiovascular homeostasis.[3]
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Caption: The dual axes of the Renin-Angiotensin System (RAS).
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Role as a Receptor for SARS-CoV-2

ACE?2 acts as the cellular doorway for SARS-CoV-2.[2] The virus's spike (S) protein binds to
the extracellular domain of the membrane-bound ACE2 protein.[4] This binding event triggers
conformational changes and subsequent cleavage of the S protein by host proteases like
TMPRSS2, facilitating the fusion of the viral and cellular membranes and allowing the viral

genome to enter the host cell.[14]
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Caption: SARS-CoV-2 cellular entry mechanism via the ACE2 receptor.

Experimental Protocols for ACE2 Detection
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Accurate detection and quantification of ACE2 protein and mRNA are fundamental for
research. Below are generalized protocols for common techniques.

Immunohistochemistry (IHC)

IHC is used to visualize the location of ACE2 protein within formalin-fixed, paraffin-embedded
(FFPE) tissues.[7][15]

o Deparaffinization and Rehydration:
o Immerse slides in xylene (2-3 changes, 5 minutes each).
o Rehydrate through a graded series of ethanol (100%, 95%, 70%; 2-3 minutes each).
o Rinse with distilled water.

e Antigen Retrieval:

[e]

Perform heat-induced epitope retrieval (HIER).[16][17]

(¢]

Immerse slides in a retrieval buffer (e.g., Tris-EDTA, pH 9.0 or Citrate buffer, pH 6.0).

[¢]

Heat in a pressure cooker, steamer, or water bath at 95-100°C for 20-30 minutes.

[e]

Allow slides to cool to room temperature.
» Blocking:
o Block endogenous peroxidase activity with 3% hydrogen peroxide for 10-15 minutes.

o Block non-specific binding sites with a protein block solution (e.g., 5% normal goat serum
in PBS) for 30-60 minutes.

e Primary Antibody Incubation:

o Dilute the primary anti-ACE2 antibody (e.g., rabbit monoclonal) in an antibody diluent
reagent (typical dilutions range from 1:100 to 1:500).[15][17]
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o Incubate slides with the primary antibody overnight at 4°C or for 1 hour at room
temperature in a humidified chamber.[15]

e Secondary Antibody and Detection:
o Wash slides with a buffer (e.g., PBS with 0.05% Tween-20).

o Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., goat
anti-rabbit HRP) for 30-60 minutes.

o Develop the signal using a chromogen solution like DAB (3,3'-Diaminobenzidine), which
produces a brown precipitate at the antigen site.[16]

» Counterstaining and Mounting:
o Counterstain with hematoxylin to visualize cell nuclei (blue).[7]
o Dehydrate slides through a graded ethanol series and clear with xylene.
o Mount with a permanent mounting medium and coverslip.

e Analysis:

o Digitize slides and analyze staining intensity and distribution using microscopy.[7]

Western Blotting

Western blotting is used to detect and semi-quantify ACE2 protein in tissue or cell lysates.[18]
The full-length glycosylated ACE2 protein has an approximate molecular weight of 120 kDa.
[17][18]
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Caption: A standard workflow for the Western Blotting protocol.
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¢ Protein Extraction:

o Homogenize tissue or lyse cells in ice-cold RIPA buffer supplemented with protease and
phosphatase inhibitors.[18][19]

o Centrifuge the lysate at ~16,000 x g for 20 minutes at 4°C to pellet debris.[18]

o Collect the supernatant containing the soluble proteins.
e Protein Quantification:

o Determine the protein concentration of each sample using a method like the BCA assay.
e Sample Preparation and Electrophoresis:

o Mix 20-100 pg of protein with Laemmli sample buffer containing a reducing agent (e.g.,
DTT or B-mercaptoethanol).[18][19]

o Boil samples at 95-100°C for 5-10 minutes.[18]

o Load samples onto an SDS-PAGE gel (e.qg., 4-20% gradient or 10% polyacrylamide) and
run at a constant voltage until the dye front reaches the bottom.[18][19]

e Protein Transfer:
o Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[19]
e Immunodetection:

o Block the membrane for 1 hour at room temperature with a blocking solution (e.g., 5%
non-fat dry milk or BSA in TBST) to prevent non-specific antibody binding.[18]

o Incubate the membrane with a primary anti-ACE2 antibody (e.g., 1:500 to 1:5000 dilution)
overnight at 4°C with gentle agitation.[18][19]

o Wash the membrane 3-5 times with TBST.[18]
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o Incubate with an HRP-conjugated secondary antibody (e.g., 1:5000 to 1:10000 dilution) for
1 hour at room temperature.[18]

o Wash the membrane again with TBST.

 Signal Detection:

o Apply an enhanced chemiluminescence (ECL) substrate and capture the signal using an
imaging system.[19]

Quantitative Real-Time PCR (qRT-PCR)
gRT-PCR is used to measure the relative quantity of ACE2 mRNA transcripts.
e RNA Extraction:

o Extract total RNA from tissues or cells using a suitable kit (e.g., Trizol or column-based
methods).

o Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop).
o Reverse Transcription:

o Synthesize complementary DNA (cDNA) from 1-2 pg of total RNA using a reverse
transcriptase enzyme and oligo(dT) or random primers.

e (PCR Reaction:

[e]

Prepare a reaction mix containing cDNA template, forward and reverse primers for ACE2,
and a SYBR Green or TagMan master mix.[20][21]

[e]

Use a housekeeping gene (e.g., GAPDH, [3-Actin) as an internal control for normalization.
[21][22]

[e]

Example Human ACE2 Primers:

» Forward: 5-CAGGGAACAGGTAGAGGACATT-3'[22]

» Reverse: 5'-CAGAGGGTGAACATACAGTTGG-3[22]
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e Thermal Cycling:
o Perform the gPCR on a real-time PCR instrument with a typical program:
» |nitial denaturation (e.g., 95°C for 90 seconds).[21]

» 40 cycles of: denaturation (95°C for 30-40 seconds), annealing (60°C for 30 seconds),
and extension (72°C for 30 seconds).[21]

» Include a final melt curve analysis for SYBR Green assays to ensure product specificity.
o Data Analysis:

o Calculate the relative expression of ACE2 mRNA using the comparative CT (2-AACT)
method, normalizing the ACE2 CT value to the housekeeping gene CT value.[22]

Conclusion

The expression of ACE2 is highly tissue-specific, with the highest levels consistently observed
in the small intestine, kidney, testis, and gallbladder.[6][7][23] Lower but significant expression
is found in the cardiovascular system and various epithelial and endothelial cells.[9][12] Its
expression in the respiratory system is generally low, which has been a subject of intense
research in the context of respiratory viruses.[7][23] Understanding this distinct expression
profile is paramount for elucidating the physiological functions of ACE2 and its role in disease,
providing a critical knowledge base for the development of targeted therapeutic strategies. The
methodologies detailed in this guide provide a foundation for researchers to accurately assess
ACE2 expression in their specific models and systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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